Cas no 289686-80-2 (2-amino-4-chloro-5-methylbenzonitrile)

• Product Name: 2-amino-4-chloro-5-methylbenzonitrile
• CAS No: 289686-80-2
• MF: C₈H₇ClN₂
• MW: 166.607580423355
• MDL: MFCD08437620
• CID: 249010
• PubChem ID: 10855865
• Update Time: 2025-08-03

2-amino-4-chloro-5-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-chloro-5-methylbenzonitrile
• Benzonitrile,2-amino-4-chloro-5-methyl-
• 2-cyano-5-chloro-4-methylaniline
• Benzonitrile,2-amino-4-chloro-5-methyl
• 2-amino-4-chloro-5-methyl-benzonitrile
• 2-Amino-4-chloro-5-methyl-benzonitrile, AldrichCPR
• 5-chloro-2-cyano-4-methylaniline
• SCHEMBL404910
• AS-44674
• CS-0340521
• DTXSID50445987
• AB3018
• Benzonitrile, 2-amino-4-chloro-5-methyl-
• UUWBRWXXBHDPMM-UHFFFAOYSA-N
• 289686-80-2
• MFCD08437620
• F8885-5349
• FT-0691538
• SB36404
• AKOS006290621
• DB-068043

• MDL： MFCD08437620
• Inchi： 1S/C8H7ClN2/c1-5-2-6(4-10)8(11)3-7(5)9/h2-3H,11H2,1H3
• InChI Key： UUWBRWXXBHDPMM-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C#N)C=C1C)N

Computed Properties

• Exact Mass: 166.03000
• Monoisotopic Mass: 166.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.81000
• LogP: 2.68348

Additional information on 2-amino-4-chloro-5-methylbenzonitrile

Research Brief on 2-Amino-4-chloro-5-methylbenzonitrile (CAS: 289686-80-2): Recent Advances and Applications

2-Amino-4-chloro-5-methylbenzonitrile (CAS: 289686-80-2) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents and its role in organic synthesis. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its chemical properties, synthetic applications, and potential biological activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 2-amino-4-chloro-5-methylbenzonitrile as a precursor in the synthesis of kinase inhibitors. The study demonstrated that modifications to the benzonitrile scaffold, including the introduction of the amino and chloro substituents, significantly enhanced the binding affinity of the resulting inhibitors to target kinases. This finding underscores the compound's utility in designing potent kinase inhibitors for cancer therapy.

Another recent investigation, reported in Organic Letters, focused on the catalytic applications of 2-amino-4-chloro-5-methylbenzonitrile in cross-coupling reactions. The study revealed that the compound's unique electronic properties, conferred by the chloro and amino groups, facilitate efficient palladium-catalyzed coupling reactions. This advancement opens new avenues for the synthesis of complex aromatic compounds, which are often challenging to prepare using conventional methods.

Beyond its synthetic applications, 2-amino-4-chloro-5-methylbenzonitrile has also been investigated for its potential biological activities. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited promising antimicrobial properties against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a scaffold for developing new antibiotics.

In conclusion, 2-amino-4-chloro-5-methylbenzonitrile (CAS: 289686-80-2) continues to be a versatile and valuable compound in chemical and pharmaceutical research. Its applications span from organic synthesis to drug development, with recent studies highlighting its potential in kinase inhibitor design, catalytic reactions, and antimicrobial therapy. Future research is expected to further explore its utility in these and other emerging areas, solidifying its role as a critical building block in the chemical and life sciences.